Cas no 98070-25-8 (2-Butyne-1,4-disulfonic acid)

• Product Name: 2-Butyne-1,4-disulfonic acid
• CAS No: 98070-25-8
• MF: C₄H₆O₆S₂
• MW: 214.216839313507
• CID: 4372166
• Update Time: 2025-04-24

2-Butyne-1,4-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butyne-1,4-disulfonic acid

• Inchi： 1S/C4H6O6S2/c5-11(6,7)3-1-2-4-12(8,9)10/h3-4H2,(H,5,6,7)(H,8,9,10)
• InChI Key： PMCYAZIDOVWKAH-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)C#CCS(O)(=O)=O